Oleanoglycotoxin-A
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Description
Oleanoglycotoxin-A is a triterpenoid saponin.
Scientific Research Applications
Antioxidant and Protective Effects
Oleanolic acid, a natural triterpenoid, exhibits significant antioxidant activities. It functions as a free radical scavenger and a biological molecule enhancing antioxidant defenses. This contributes to protecting cells against oxidative injury, especially in liver disorders (Wang et al., 2010).
Antidiabetic Properties
Research has shown that oleanolic acid improves insulin response and helps in managing diabetes and metabolic syndrome. It modulates enzymes related to insulin biosynthesis and secretion, and has effects on transcription factor Nrf2, thus aiding in controlling hyperglycemia and lipidemia (Castellano et al., 2013); (Camer et al., 2014).
Effects on Lipid Metabolism
Oleanolic acid has been identified to lower serum levels of triglycerides, cholesterol, and LDL cholesterol in animal models. It mediates its lipid-lowering effect through the regulation of the miR-98-5p/PGC-1β axis, which is crucial in maintaining hepatic lipid homeostasis (Chen et al., 2017).
Antifertility and Contraceptive Actions
Oleanoglycotoxin-A has been shown to have antifertility activity, preventing pregnancy or reducing embryonic count in animal studies. This suggests its potential as an abortifacient during early stages of pregnancy (Stolzenberg et al., 1976).
Anticancer Potential
Oleanolic acid and its derivatives modulate multiple signaling pathways, showing potent antiangiogenic and antitumor activities in various cancer models. Synthetic derivatives like CDDO have been evaluated for their anti-cancer properties in clinical situations (Shanmugam et al., 2014).
Overall Therapeutic Potential
Oleanolic acid is researched for its wide range of therapeutic effects including antiviral, anti-HIV, antibacterial, anti-inflammatory, hepatoprotective, and gastroprotective activities. Its role in the prevention and management of chronic diseases is being increasingly recognized (Ayeleso et al., 2017).
properties
CAS RN |
50657-29-9 |
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Product Name |
Oleanoglycotoxin-A |
Molecular Formula |
C48H78O18 |
Molecular Weight |
943.1 g/mol |
IUPAC Name |
(4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2R,3R,4S,5S,6R)-4-hydroxy-6-(hydroxymethyl)-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxan-2-yl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid |
InChI |
InChI=1S/C48H78O18/c1-43(2)14-16-48(42(59)60)17-15-46(6)22(23(48)18-43)8-9-28-45(5)12-11-29(44(3,4)27(45)10-13-47(28,46)7)64-41-38(66-40-35(57)33(55)31(53)25(20-50)62-40)36(58)37(26(21-51)63-41)65-39-34(56)32(54)30(52)24(19-49)61-39/h8,23-41,49-58H,9-21H2,1-7H3,(H,59,60)/t23-,24+,25+,26+,27-,28+,29-,30+,31+,32-,33-,34+,35+,36-,37+,38+,39-,40-,41-,45-,46+,47+,48-/m0/s1 |
InChI Key |
IPJFUYXEIWFMMG-ZFZFIKJNSA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](C([C@@H]1CC[C@@]3([C@@H]2CC=C4[C@]3(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)C)(C)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)O)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O)O |
SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)O)C |
Canonical SMILES |
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)OC7C(C(C(C(O7)CO)O)O)O)O)OC8C(C(C(C(O8)CO)O)O)O)C)C)C2C1)C)C(=O)O)C |
Origin of Product |
United States |
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